methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[4-[(4-methylphenyl)methyl]piperazine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C21H25N3O3/c1-16-7-9-17(10-8-16)15-23-11-13-24(14-12-23)21(26)22-19-6-4-3-5-18(19)20(25)27-2/h3-10H,11-15H2,1-2H3,(H,22,26)
• InChI Key: GQGNJYHLZNXJQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

Methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MBP or N-(4-methylbenzyl)-N'-(2-(benzoylamino)-4-methylphenyl) piperazine.

Scientific Research Applications

Methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been found to exhibit potent binding affinity towards certain receptors, such as 5-HT1A, 5-HT2A, and D2, which are involved in various physiological and pathological processes.

Mechanism of Action

The mechanism of action of methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate involves its interaction with specific receptors, leading to the modulation of their activity. For instance, the binding of this compound to the 5-HT1A receptor results in the activation of the receptor, leading to the inhibition of the cyclic AMP pathway. Similarly, the binding of this compound to the D2 receptor leads to the inhibition of the adenylate cyclase pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anxiolytic, antipsychotic, and antidepressant effects. This compound has also been found to exhibit neuroprotective effects, leading to its potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate has several advantages for lab experiments, such as its high binding affinity towards specific receptors and its potential applications in various fields. However, this compound also has certain limitations, such as its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

The potential applications of methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate in various fields have led to several future directions for research. Some of these include the development of more efficient synthesis methods, the identification of novel targets for this compound, and the investigation of its potential applications in the treatment of various neurological disorders.
Conclusion:
In conclusion, this compound is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This paper has provided an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound. Further research is needed to fully understand the potential applications of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of methyl 2-({[4-(4-methylbenzyl)-1-piperazinyl]carbonyl}amino)benzoate involves the reaction between 4-methylbenzylamine and 2-amino-4-methylbenzoic acid in the presence of a coupling reagent, such as DCC (dicyclohexylcarbodiimide), and a catalyst, such as DMAP (4-dimethylaminopyridine). The reaction leads to the formation of an amide bond, resulting in the formation of the desired product.